![molecular formula C5H10O2S B106213 5-sulfanylpentanoic Acid CAS No. 30247-98-4](/img/structure/B106213.png)
5-sulfanylpentanoic Acid
Overview
Description
5-Sulfanylpentanoic acid is a chemical compound with the molecular formula C5H10O2S . It has an average mass of 134.197 Da and a monoisotopic mass of 134.040146 Da .
Molecular Structure Analysis
The molecular structure of 5-sulfanylpentanoic acid contains a total of 17 bonds, including 7 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 thiol .Physical And Chemical Properties Analysis
5-Sulfanylpentanoic acid has a density of 1.1±0.1 g/cm3, a boiling point of 265.5±23.0 °C at 760 mmHg, and a flash point of 114.3±22.6 °C . It also has a molar refractivity of 34.7±0.3 cm3, a polar surface area of 76 Å2, and a molar volume of 119.7±3.0 cm3 .Scientific Research Applications
Intermediate in Biosynthesis
5-sulfanylpentanoic acid is an intermediate in the biosynthesis of putrescine and spermidine . These polyamines are important for growth and development in living organisms .
Study of Optical Properties
This compound has been used as a control experiment to study the optical properties of conjugates . This can be useful in the field of photonics and optoelectronics.
Inhibition of Bacterial Growth
5-sulfanylpentanoic acid has been shown to inhibit the growth rate of glutamic acid bacteria . It does this by binding to glutamate, which is essential for cell division . This could have potential applications in the field of microbiology and pharmaceuticals.
Chemical Synthesis
5-sulfanylpentanoic acid can be synthesized by reacting 3-mercaptopropionic acid with sodium nitrate in the presence of sodium hydroxide . This two-step process could be used in chemical research and industrial applications.
Versatile Research Applications
Due to its complex molecular structure, 5-sulfanylpentanoic acid exhibits high perplexity. This enables it to be applied in various fields for studying biological processes and developing innovative solutions.
Safety and Hazards
The safety information for 5-sulfanylpentanoic acid indicates that it may cause skin irritation (H315), cause serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Mechanism of Action
Target of Action
The primary target of 5-sulfanylpentanoic Acid is Glutamate carboxypeptidase II (GCPII) . GCPII is an enzyme that plays a crucial role in the nervous system, particularly in the brain. It is involved in the metabolism of glutamate, the most abundant excitatory neurotransmitter in the brain .
Mode of Action
5-Sulfanylpentanoic Acid acts as an inhibitor of GCPII . By binding to this enzyme, it prevents the normal metabolic function of GCPII, thereby influencing the levels of glutamate in the brain . .
Biochemical Pathways
5-Sulfanylpentanoic Acid affects several biochemical pathways due to its inhibition of GCPII. These include the Alanine, Aspartate, and Glutamate metabolism , Metabolic pathways , and Vitamin digestion and absorption . The inhibition of GCPII can lead to alterations in these pathways, potentially affecting the overall metabolic balance in the body .
Result of Action
The molecular and cellular effects of 5-sulfanylpentanoic Acid’s action are largely dependent on its inhibition of GCPII. By inhibiting this enzyme, it can potentially influence the levels of glutamate in the brain, which may have various downstream effects on neuronal communication and brain function . .
properties
IUPAC Name |
5-sulfanylpentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2S/c6-5(7)3-1-2-4-8/h8H,1-4H2,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCIZMJUHGHGRNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCS)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90447945 | |
Record name | 5-sulfanylpentanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90447945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-sulfanylpentanoic Acid | |
CAS RN |
30247-98-4 | |
Record name | 5-Sulfanylpentanoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030247984 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-sulfanylpentanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90447945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-sulfanylpentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-SULFANYLPENTANOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VPX7SE7TKE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.